N-[3-(morpholin-4-yl)propyl]-3-phenylprop-2-yn-1-amine

• Molecular Formula: C16H22N2O
• Molecular Weight: 258.36 g/mol
• IUPAC Name: 3-morpholin-4-yl-N-(3-phenylprop-2-ynyl)propan-1-amine
• InChI: InChI=1S/C16H22N2O/c1-2-6-16(7-3-1)8-4-9-17-10-5-11-18-12-14-19-15-13-18/h1-3,6-7,17H,5,9-15H2
• InChI Key: QJSDSJYBZLEWLC-UHFFFAOYSA-N
• SMILES: C1COCCN1CCCNCC#CC2=CC=CC=C2

Description

N-[3-(morpholin-4-yl)propyl]-3-phenylprop-2-yn-1-amine, also known as MPPA, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. MPPA is a small molecule that has been synthesized and studied for its pharmacological properties. In

Scientific Research Applications

N-[3-(morpholin-4-yl)propyl]-3-phenylprop-2-yn-1-amine has been studied for its potential therapeutic applications in various fields of research. One of the main areas of interest is its potential as an anticancer agent. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells through the activation of caspase-3 and -9.
Another area of research is its potential as a neuroprotective agent. Studies have shown that this compound can protect neurons from oxidative stress and reduce inflammation in the brain. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of N-[3-(morpholin-4-yl)propyl]-3-phenylprop-2-yn-1-amine is not fully understood. However, studies have shown that it can modulate various signaling pathways in cells. It has been shown to inhibit the activity of protein kinase C (PKC) and phosphoinositide 3-kinase (PI3K). It has also been shown to activate the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce oxidative stress in neurons, and improve cognitive function. It has also been shown to have anti-inflammatory effects and can modulate various signaling pathways in cells.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[3-(morpholin-4-yl)propyl]-3-phenylprop-2-yn-1-amine is that it is a small molecule that can be easily synthesized and purified. It also has a relatively low toxicity profile, making it a promising candidate for further research. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on N-[3-(morpholin-4-yl)propyl]-3-phenylprop-2-yn-1-amine. One area of interest is its potential as an anticancer agent. Further studies are needed to optimize its therapeutic potential and to determine its efficacy in various types of cancer. Another area of interest is its potential as a neuroprotective agent. Studies are needed to determine its efficacy in animal models of neurodegenerative diseases such as Alzheimer's disease. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its therapeutic potential.

Synthesis Methods

N-[3-(morpholin-4-yl)propyl]-3-phenylprop-2-yn-1-amine can be synthesized through a multistep process involving the reaction of 3-phenylprop-2-yn-1-ol with morpholine and propyl bromide. The reaction is catalyzed by potassium carbonate and heated to reflux for several hours. The resulting product is then purified through column chromatography to obtain pure this compound.